Cas no 2490401-76-6 (1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 2490401-76-6
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 5464179
• Update Time: 2025-10-28

1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde
• 1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde
• Z4573900060
• Cyclopropanecarboxaldehyde, 1-(4-bromo-1H-pyrazol-1-yl)-

• Inchi： 1S/C7H7BrN2O/c8-6-3-9-10(4-6)7(5-11)1-2-7/h3-5H,1-2H2
• InChI Key： NXEQCPNHHMHWDC-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1(C=O)CC1

Computed Properties

• Exact Mass: 213.97418 g/mol
• Monoisotopic Mass: 213.97418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9
• Molecular Weight: 215.05

Additional information on 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2490401-76-6)

1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde, identified by its CAS number 2490401-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aldehydes, featuring a cyclopropane ring fused with a brominated pyrazole moiety. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel bioactive agents, particularly in the quest for innovative therapeutic strategies.

The bromopyrazole component of the molecule is a key pharmacophore that has been extensively studied for its potential in modulating various biological pathways. Pyrazole derivatives are well-documented for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a cyclopropane ring into the molecular structure introduces additional rigidity, which can influence both the electronic properties and the spatial orientation of functional groups, thereby enhancing binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer and neurodegenerative disorders. The aldehyde functional group in 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of libraries of derivatives with tailored biological activities. This flexibility has made it a popular choice for medicinal chemists seeking to explore new chemical spaces.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often implicated in disease states. The pyrazole moiety, in particular, has been shown to interact with ATP-binding pockets in kinase domains, making it an ideal candidate for structure-based drug design. The bromine atom provides an additional point of interaction or modification, allowing for further optimization of potency and selectivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce conformational constraints that enhance binding affinity. The cyclopropane ring in 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde is particularly intriguing because it can adopt only one stable chair conformation, which may improve interactions with biological targets compared to more flexible aliphatic or aromatic systems.

The synthesis of 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde typically involves multi-step organic transformations, starting from commercially available precursors such as 4-bromopyrazole and cyclopropylmagnesium bromide. The reaction sequence often includes functional group interconversions, such as formylation at the cyclopropane position, which requires careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for large-scale applications.

In the context of drug discovery, 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde has been employed as an intermediate in the development of novel therapeutic agents. For instance, researchers have explored its use in generating protease inhibitors targeting viral infections and inflammatory diseases. The aldehyde group can be readily converted into other functional moieties, such as amides or ureas, which are common pharmacophores in drug design.

The bromine substituent on the pyrazole ring also opens up possibilities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are powerful tools for constructing complex molecular architectures. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions within the molecule, further diversifying its pharmacological profile.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde to various biological targets. These studies have provided insights into how different substituents on the molecule can modulate its interactions with proteins and nucleic acids. For example, computational models have suggested that modifications at the cyclopropane or pyrazole positions could enhance binding affinity to specific kinases or transcription factors.

The growing interest in this compound underscores its significance as a building block in modern drug discovery. As pharmaceutical companies continue to seek innovative molecules with improved pharmacokinetic profiles and reduced toxicity, compounds like 1-(4-Bromopyrazol-1-yl)cyclopropane-1-carbaldehyde will remain indispensable tools for medicinal chemists.

In conclusion, 2490401-76-6 represents a promising lead compound with diverse applications in pharmaceutical research. Its unique structural features—combining a brominated pyrazole moiety with a cyclopropane ring—make it an attractive scaffold for developing next-generation bioactive agents. With ongoing advancements in synthetic chemistry and computational methods, 2490401766 is poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.